Cas no 2411229-74-6 (4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide)

• Product Name: 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide
• CAS No: 2411229-74-6
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 5357182
• Update Time: 2025-10-29

4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3952174778
• 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide
• 4-[(2-Chloroacetyl)amino]-N,N-dimethylcyclohexane-1-carboxamide

• Inchi： 1S/C11H19ClN2O2/c1-14(2)11(16)8-3-5-9(6-4-8)13-10(15)7-12/h8-9H,3-7H2,1-2H3,(H,13,15)
• InChI Key： HUJRPCXMCNNIMJ-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC(C(N(C)C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4

Additional information on 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide

4-(2-Chloroacetamido)-N,N-Dimethylcyclohexane-1-Carboxamide: A Comprehensive Overview

The compound 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide, identified by the CAS number 2411229-74-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with functional groups that confer versatile reactivity and bioavailability. Recent advancements in synthetic chemistry have enabled researchers to explore its properties in greater depth, shedding light on its potential uses in drug development and material science.

The molecular structure of 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide is notable for its combination of a cyclohexane backbone, an acetamido group, and a dimethyl substitution. These features make it a promising candidate for applications in medicinal chemistry, particularly in the design of bioactive molecules. The cyclohexane ring provides structural rigidity, while the acetamido group introduces hydrogen bonding capabilities, enhancing solubility and bioavailability. Recent studies have demonstrated that this compound exhibits selective binding to certain protein targets, suggesting its potential as a lead compound in drug discovery.

In terms of synthesis, the preparation of 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements not only enhance the feasibility of large-scale production but also align with current trends toward sustainable chemical manufacturing.

The pharmacological properties of this compound have been a focal point of recent investigations. Preclinical studies indicate that it possesses moderate activity against certain enzymatic targets, making it a valuable tool for studying disease mechanisms. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeted drug delivery systems. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

From a materials science perspective, the unique physical properties of 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide offer opportunities for innovation in polymer chemistry and nanotechnology. Its ability to form self-assembled structures under specific conditions has been explored for applications in drug delivery vehicles and sensors. These findings underscore the compound's versatility across multiple disciplines.

In conclusion, the compound 4-(2-chloroacetamido)-N,N-dimethylcyclohexane-1-carboxamide, CAS No. 2411229-74-6, represents a significant advancement in organic synthesis with broad implications for medicine and materials science. As research continues to uncover its full potential, this compound stands as a testament to the power of interdisciplinary collaboration in driving scientific progress.